Cas no 2137741-92-3 (2-Octene, 6-(chloromethyl)-2,7-dimethyl-)

• Product Name: 2-Octene, 6-(chloromethyl)-2,7-dimethyl-
• CAS No: 2137741-92-3
• MF: C₁₁H₂₁Cl
• MW: 188.737442731857
• CID: 5286474
• Update Time: 2025-06-03

2-Octene, 6-(chloromethyl)-2,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Octene, 6-(chloromethyl)-2,7-dimethyl-

• Inchi： 1S/C11H21Cl/c1-9(2)6-5-7-11(8-12)10(3)4/h6,10-11H,5,7-8H2,1-4H3
• InChI Key： VLQIBSJYTJVQFU-UHFFFAOYSA-N
• SMILES： C/C(/C)=C\CCC(CCl)C(C)C

Additional information on 2-Octene, 6-(chloromethyl)-2,7-dimethyl-

Introduction to 6-(Chloromethyl)-2,7-Dimethyl-2-Octene (CAS No. 2137741-92-3)

6-(Chloromethyl)-2,7-Dimethyl-2-Octene (CAS No. 2137741-92-3) is a versatile organic compound with a unique structure that makes it highly valuable in various industrial and chemical applications. This compound belongs to the class of alkenes and is characterized by its octene backbone with specific substituents. The presence of a chloromethyl group at the 6th position and methyl groups at the 2nd and 7th positions imparts distinct chemical properties, making it an essential intermediate in the synthesis of advanced materials and specialty chemicals.

Recent advancements in synthetic chemistry have highlighted the potential of 6-(chloromethyl)-2,7-dimethyl-2-octene as a key building block for constructing complex molecules. Its reactivity is primarily driven by the chloromethyl group, which can undergo nucleophilic substitution reactions under appropriate conditions. This property has been exploited in the development of novel polymers, surfactants, and pharmaceutical intermediates. Researchers have also explored its use in click chemistry, where it serves as a platform for creating bioactive compounds with tailored functionalities.

The structural uniqueness of 6-(chloromethyl)-2,7-dimethyl-2-octene lies in its ability to participate in both electrophilic and nucleophilic reactions. The double bond at the 2nd position facilitates conjugate additions, while the methyl groups at positions 2 and 7 provide steric hindrance, influencing reaction selectivity. This compound has been utilized in the synthesis of advanced materials such as polyurethanes and polyesters, where its ability to form stable bonds contributes to enhanced mechanical properties.

In terms of industrial applications, 6-(chloromethyl)-2,7-dimethyl-2-octene is widely used as an intermediate in the production of specialty chemicals. Its role as a precursor for synthesizing biodegradable polymers has gained significant attention due to the increasing demand for environmentally friendly materials. Recent studies have demonstrated its potential in creating sustainable packaging solutions and biomedical devices, where biocompatibility and degradation rates are critical factors.

The synthesis of 6-(chloromethyl)-2,7-dimethyl-2-octene involves a multi-step process that typically starts with alkyl halides or alkenes as starting materials. Modern synthetic methods employ catalytic processes to enhance yield and selectivity, ensuring cost-effective production on an industrial scale. The use of transition metal catalysts has been particularly effective in achieving high-quality products with minimal by-products.

From a safety standpoint, 6-(chloromethyl)-2,7-dimethyl-2-octene exhibits moderate toxicity levels when handled appropriately. Proper storage and handling practices are essential to minimize exposure risks. Its stability under normal conditions makes it suitable for long-term storage without significant degradation.

In conclusion, 6-(chloromethyl)-2,7-dimethyl-2-octene (CAS No. 2137741-92-3) is a critical compound in modern chemistry with diverse applications across multiple industries. Its unique structure and reactivity continue to drive innovative research and development efforts, positioning it as a cornerstone for future advancements in material science and chemical engineering.